Cas no 104354-47-4 (1-chloropropylsulfinylbenzene)

• Product Name: 1-chloropropylsulfinylbenzene
• CAS No: 104354-47-4
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• CID: 1142592
• PubChem ID: 12425747
• Update Time: 2025-04-20

1-chloropropylsulfinylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloropropylsulfinylbenzene
• DTXSID70497701
• 104354-47-4
• (1-Chloropropane-1-sulfinyl)benzene

• Inchi： 1S/C9H11ClOS/c1-2-9(10)12(11)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3
• InChI Key： KHCRGTCLJUFGFJ-UHFFFAOYSA-N
• SMILES： ClC(CC)S(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 202.02203
• Monoisotopic Mass: 202.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07